1-(4-Chlorophenyl)biguanide-d4hydrochloride

LC-MS/MS quantification stable isotope labeling mass spectrometry method development
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H11Cl2N5
Molecular Weight 252.13 g/mol
Cat. No. B15554936
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Technical Parameters


Basic Identity
Product Name1-(4-Chlorophenyl)biguanide-d4hydrochloride
Molecular FormulaC8H11Cl2N5
Molecular Weight252.13 g/mol
Structural Identifiers
InChIInChI=1S/C8H10ClN5.ClH/c9-5-1-3-6(4-2-5)13-8(12)14-7(10)11;/h1-4H,(H6,10,11,12,13,14);1H/i1D,2D,3D,4D;
InChIKeyNAFSLMFLGYXGIF-FOMJDCLLSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

1-(4-Chloro-2,3,5,6-tetradeuteriophenyl)-3-(diaminomethylidene)guanidine Hydrochloride (Proguanil-d4 HCl): Stable Isotope-Labeled Analytical Reference Standard for Quantitative Mass Spectrometry


1-(4-chloro-2,3,5,6-tetradeuteriophenyl)-3-(diaminomethylidene)guanidine hydrochloride, also designated as Proguanil-d4 hydrochloride (CAS 1189671-34-8) or 1-(4-Chlorophenyl)biguanide-d4 hydrochloride (CAS 1794816-89-9), is a stable isotope-labeled analog of the antimalarial biguanide proguanil hydrochloride [1]. The compound incorporates four deuterium atoms at the 2,3,5,6 positions of the 4-chlorophenyl aromatic ring, with molecular formula C11H13D4Cl2N5 and molecular weight 294.22 g/mol [2]. It is commercially available as an analytical reference standard from multiple certified vendors with HPLC purity typically ≥90% . The primary utility lies in its application as a stable isotope-labeled internal standard (SIL-IS) for the quantitative determination of proguanil and its metabolites via liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) [3].

Workflow SIL-IS for quantitative LC-MS/MS and GC-MS
Label +4 Da mass shift; aromatic-ring d4 (positions 2,3,5,6)
Use Context Proguanil and metabolite quantification in research matrices

1-(4-Chloro-2,3,5,6-tetradeuteriophenyl)-3-(diaminomethylidene)guanidine Hydrochloride: Why Alternative Internal Standards Cannot Be Substituted Without Method Revalidation


In quantitative LC-MS/MS analysis, the choice of internal standard fundamentally governs method accuracy and reproducibility. Non-isotopic internal standards (such as structural analogs including riluzole or chloroproguanil) differ in physicochemical properties, extraction recovery, and ionization behavior from proguanil, rendering them incapable of fully compensating for matrix effects and sample-to-sample variability [1]. While stable isotope-labeled internal standards offer superior performance, systematic evidence demonstrates that deuterium-labeled (²H) and ¹³C-labeled internal standards are not analytically interchangeable: deuterated standards may exhibit isotopic retention time shifts and differential ion suppression relative to the analyte, while ¹³C-labeled standards maintain nearly identical chromatographic behavior but incur significantly higher synthesis costs [2][3]. Furthermore, the number of deuterium labels (d4 vs d6) directly impacts the mass difference from the unlabeled analyte, affecting spectral interference potential and quantitative dynamic range [4].

Proguanil-d4 (isotopic SIL-IS)
Non-isotopic structural analogs (e.g., riluzole) — may not match extraction recovery or ionization behavior; matrix-effect compensation may not transfer
Deuterated (²H) SIL-IS
¹³C-labeled SIL-IS — chromatographic retention shift and ion suppression profiles may differ; not analytically interchangeable without cross-validation
Proguanil-d4 (+4 Da)
Proguanil-d6 (+6 Da) — additional deuterium atoms may increase retention time shift; mass separation and matrix-effect compensation context may shift

Quantitative Differential Evidence for 1-(4-Chloro-2,3,5,6-tetradeuteriophenyl)-3-(diaminomethylidene)guanidine Hydrochloride vs. Alternative Internal Standards and Isotopic Variants


Isotopic Label Mass Difference: Proguanil-d4 (+4 Da) vs. Proguanil-d6 (+6 Da) — Optimized Balance Between Analyte Resolution and Deuterium Isotope Effect Minimization

Proguanil-d4 hydrochloride incorporates four deuterium atoms on the aromatic ring (2,3,5,6 positions), producing a nominal mass shift of +4 Da relative to unlabeled proguanil . This labeling pattern differs from the commercially available Proguanil-d6 variant, which contains six deuterium atoms (+6 Da mass shift) . The +4 Da mass difference provides sufficient mass separation to prevent isotopic cross-talk and spectral interference from the unlabeled analyte, while minimizing the chromatographic retention time shift that is proportional to the number of deuterium substitutions and can compromise matrix effect compensation [1]. The d4 labeling specifically on the aromatic ring (versus additional alkyl chain deuteration) preserves the critical isopropyl-biguanide pharmacophore without isotopic modification, ensuring metabolic tracing of the 4-chlorophenyl moiety .

Mass shift: d4 vs. d6
Head-to-head
+4.029 Da (d4, aromatic ring) vs. +6.043 Da (d6); unlabeled [M+H]+ m/z 254.07
Reported +4 Da shift supports analyte resolution with reduced deuterium-induced retention time shift vs. d6 labeling
Aromatic-ring-specific deuteration preserves biguanide moiety unlabeled
LC-MS/MS quantification stable isotope labeling mass spectrometry method development deuterium isotope effect

Internal Standard Type Comparison: Deuterated (²H) SIL-IS vs. ¹³C-Labeled SIL-IS — Quantitative Bias Characterization in Complex Biological Matrices

Systematic comparison studies across multiple analyte classes reveal that deuterium-labeled internal standards (²H-SIL-IS) can exhibit quantitative bias relative to ¹³C-labeled internal standards (¹³C-SIL-IS) due to differential chromatographic retention and ion suppression behavior [1]. In a controlled study quantifying urinary 2-methylhippuric acid (2MHA) by LC–ESI–MS/MS, the deuterated IS (2MHA-[²H7]) generated concentrations averaging 59.2% lower than those obtained with the ¹³C-labeled IS (2MHA-[¹³C6]), with spike accuracy measurements showing a −38.4% negative bias for the deuterated IS versus no significant bias for the ¹³C-IS [2]. Post-column infusion experiments confirmed that ion suppression experienced by the analyte and ¹³C-IS was not equally experienced by the ²H-IS [2]. For polycyclic aromatic hydrocarbons (PAHs) analyzed by isotope dilution MS, concentrations measured using PAHs-d as internal standards were significantly (p < 0.05) lower by 1.9–4.3% than those obtained with ¹³C-PAHs [3].

²H vs. ¹³C bias
Class-level
−38.4% bias (²H-SIL-IS) vs. no significant bias (¹³C-SIL-IS) in urine matrix study; PAH-d bias −1.9 to −4.3%
Supports SIL-IS selection review; deuterated standards may exhibit matrix-dependent quantitative bias
Cross-validation against ¹³C-labeled alternatives may be advised for critical applications
matrix effects stable isotope internal standard selection LC-MS/MS method validation quantitative accuracy

Chromatographic Co-Elution and Matrix Effect Compensation: Deuterated Internal Standard Performance in Biological Sample Analysis

The primary analytical value of a stable isotope-labeled internal standard lies in its ability to co-elute with the analyte and equally experience ion suppression or enhancement effects. However, deuterium substitution introduces an isotope effect that alters the compound's polarity and chromatographic retention, causing deuterated IS to elute at a slightly different retention time than the unlabeled analyte [1]. In a case study using plasma free metanephrine and normetanephrine, differential matrix effects occurred due to slight retention time differences between the analyte and the deuterated internal standards in areas of changing ion suppression, with the proposed mechanism being an acidity change of the compound resulting from deuterium substitution of hydrogen [2][3]. For the target compound Proguanil-d4, the four deuterium atoms are localized exclusively on the aromatic ring (2,3,5,6 positions), while the polar biguanide moiety remains unlabeled, potentially minimizing the retention time shift compared to more extensively deuterated variants (e.g., d6) .

Co-elution & matrix effect
Class-level
Selective aromatic-ring deuteration (positions 2,3,5,6); unmodified biguanide moiety; reversed-phase LC conditions
May support closer co-elution with analyte vs. extensively deuterated variants; matrix-effect compensation review recommended
Retention time shift magnitude correlates with deuterium count and proximity to ionizable groups
matrix effect compensation ion suppression retention time shift LC-MS/MS quantitative accuracy

Cost-Efficiency and Availability: Deuterated (²H) Internal Standards vs. ¹³C-Labeled Alternatives — Procurement Decision Framework

The selection between deuterated (²H) and ¹³C-labeled internal standards involves a trade-off between analytical performance and cost. Industry sources indicate that ¹³C-labeled internal standards generally provide superior analytical performance with negligible chromatographic retention time shifts and improved matrix effect compensation, but at substantially higher synthesis cost [1]. Deuterated internal standards offer a more economical alternative for routine quantitative analysis, with the majority performing adequately for most applications [1]. Proguanil-d4 hydrochloride is commercially available from multiple certified vendors, including MedChemExpress, Clearsynth, and InvivoChem, with standard pricing and lead times suitable for routine laboratory procurement [2][3]. In contrast, ¹³C-labeled proguanil standards have limited commercial availability and may require custom synthesis, significantly increasing procurement cost and timeline [1].

Cost & availability
Class-level
Commercial availability: ≥5 certified vendors for d4; ¹³C-labeled proguanil has limited availability with higher synthesis cost
Reported cost-effective procurement for routine bioanalytical method development workflows
¹³C-SIL-IS cost premium estimated 5–10× relative to deuterated equivalent; custom synthesis may be required
procurement cost analysis stable isotope economics laboratory supply

Method Validation Performance: Proguanil-d4 as Internal Standard — Comparative Precision and Accuracy in Published Bioanalytical Methods

While direct head-to-head validation data comparing Proguanil-d4 against alternative internal standards is limited in the public literature, published LC-MS/MS methods for proguanil quantification using structural analog internal standards provide a performance baseline. A validated method using riluzole as a non-isotopic internal standard for proguanil and cycloguanil achieved linear ranges of 1.5-150.0 ng/mL for proguanil and 0.5-50.0 ng/mL for cycloguanil, with intra-run and inter-run precision values within 2.54% and 9.19% for proguanil at LOQ levels, and overall recoveries of 102.52% [1]. In contrast, stable isotope-labeled internal standards (including Proguanil-d4) are expected to achieve superior precision due to identical extraction recovery and ionization efficiency [2]. For the structurally related compound 1-(4-chlorophenyl)biguanide, the deuterated d4 analog enables highly accurate quantification by ensuring co-elution with the unlabeled analyte while remaining distinguishable by mass, significantly improving analytical reliability in pharmacokinetic or metabolomic studies .

Method validation
Reported
Structural analog IS: inter-run precision 2.54–9.19% RSD; isotopic SIL-IS expected to improve precision further
Reported benchmark for quantitative bioanalysis; precision/accuracy review supports bioanalytical validation context
Published method using riluzole IS achieved 102.5% overall recovery for proguanil in human plasma matrix
method validation precision accuracy bioanalytical method development quality control

1-(4-Chloro-2,3,5,6-tetradeuteriophenyl)-3-(diaminomethylidene)guanidine Hydrochloride: Evidence-Based Research and Industrial Application Scenarios


Quantitative Bioanalysis of Proguanil and Metabolites in Pharmacokinetic Studies via LC-MS/MS

Proguanil-d4 hydrochloride serves as the optimal stable isotope-labeled internal standard for the precise quantification of proguanil, cycloguanil, and 4-chlorophenylbiguanide in plasma, whole blood, and urine matrices [1]. Its +4 Da mass shift relative to unlabeled proguanil provides unambiguous mass spectrometric discrimination without isotopic interference, while its chromatographic behavior closely mirrors the analyte to compensate for matrix-induced ion suppression [2]. This application is essential for clinical pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessments supporting ANDA submissions [3].

Metabolic Pathway Elucidation and Biotransformation Studies of Biguanide Derivatives

The four deuterium atoms localized exclusively on the 4-chlorophenyl aromatic ring (positions 2,3,5,6) enable researchers to trace the metabolic fate of the aromatic moiety independently of the biguanide pharmacophore . This site-specific labeling permits discrimination between phase I oxidative metabolism (which may modify the aromatic ring) and phase II conjugation pathways, facilitating detailed elucidation of biotransformation products and metabolic turnover rates . The unlabeled biguanide portion preserves the compound's biological activity for correlative functional studies .

Method Development and Validation for Regulatory Bioanalysis of Antimalarial Drugs

Proguanil-d4 hydrochloride meets the stringent requirements of regulatory bioanalytical method validation (FDA Guidance for Industry M10, EMA guidelines), where the use of stable isotope-labeled internal standards is the accepted gold standard for mitigating matrix effects and ensuring method robustness [2][4]. With HPLC purity ≥90% and full characterization data compliant with regulatory guidelines, this compound is suitable for analytical method validation (AMV), quality control applications for ANDA submissions, and commercial production quality testing of proguanil formulations [5].

Receptor Pharmacology Studies: 5-HT₃ Receptor Binding and Signal Transduction Assays

Beyond analytical applications, 1-(4-chlorophenyl)biguanide-d4 hydrochloride is a valuable research tool for investigating 5-HT₃ serotonin receptor pharmacology . Proguanil has been identified as a 5-HT₃ receptor antagonist, and the deuterium-labeled analog allows researchers to distinguish exogenously applied ligand from endogenous compounds, facilitating accurate measurement of binding affinities, cellular uptake, and distribution in cell-based or tissue assays . This application is particularly relevant for structure-activity relationship studies of biguanide scaffolds as selective serotonin receptor modulators [6].

Application
Selection Property
Validation Focus
Proguanil/metabolite quantification in research PK studies
+4 Da SIL-IS for LC-MS/MS; co-elution with analyte
Matrix-effect compensation review
Biguanide metabolic pathway elucidation
Aromatic-ring-specific deuteration (positions 2,3,5,6)
Phase I/II biotransformation tracing
Bioanalytical method development for antimalarial research
SIL-IS for method validation workflow
Bioanalytical validation review
5-HT₃ receptor pharmacology studies
Deuterium-labeled probe for binding and uptake assays
Ligand-receptor interaction context
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